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Compound of Interest

Compound Name: ethyl 2-(4-acetylphenyl)acetate

Cat. No.: B075524 Get Quote

This guide provides comprehensive information on the chemical properties, synthesis, and

analysis of ethyl 2-(4-acetylphenyl)acetate, a key intermediate in various chemical syntheses.

The content is tailored for researchers, scientists, and professionals in the field of drug

development and chemical research.

Chemical Identity and Properties
Ethyl 2-(4-acetylphenyl)acetate is a substituted phenylacetate derivative. Its core structure

consists of a benzene ring substituted with an acetyl group and an ethyl acetate group.

Table 1: Physicochemical Properties of Ethyl 2-(4-acetylphenyl)acetate
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Property Value References

Molecular Formula C₁₂H₁₄O₃ [1][2]

Molecular Weight 206.24 g/mol [1][2]

CAS Number 1528-42-3 [1][3]

Synonyms

Ethyl (4-acetylphenyl)acetate,

ethyl p-acetylphenylacetate,

para-acetyl-phenylacetic acid

ethyl ester, 4-

Acetylbenzeneacetic acid ethyl

ester, (4-Acetylphenyl)acetic

acid ethyl ester

[1]

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and application of

chemical compounds. Below is a representative protocol for the synthesis of ethyl 2-(4-
acetylphenyl)acetate.

Synthesis of Ethyl 2-(4-acetylphenyl)acetate via Friedel-Crafts Acylation

This protocol outlines a common method for the synthesis of ethyl 2-(4-acetylphenyl)acetate,

which involves the Friedel-Crafts acylation of ethyl phenylacetate.

Materials:

Ethyl phenylacetate

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM)

Hydrochloric acid (HCl), 1M solution
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and equipment (round-bottom flask, condenser, dropping

funnel, magnetic stirrer, etc.)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend

anhydrous aluminum chloride in dry dichloromethane.

Addition of Reactants: Cool the suspension to 0°C using an ice bath. Add a solution of ethyl

phenylacetate in dry dichloromethane dropwise to the stirred suspension. Following this, add

acetyl chloride dropwise, maintaining the temperature at 0°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Upon completion, carefully pour the reaction mixture into a flask containing

crushed ice and 1M HCl. Separate the organic layer.

Extraction and Washing: Extract the aqueous layer with dichloromethane. Combine the

organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure ethyl 2-(4-
acetylphenyl)acetate.

Visualized Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of ethyl
2-(4-acetylphenyl)acetate.

Reactants
(Ethyl Phenylacetate,
Acetyl Chloride, AlCl3)

Friedel-Crafts Acylation
in Dichloromethane

Mixing & Cooling Aqueous Work-up
(HCl, NaHCO3, Brine)

Quenching & Extraction Column ChromatographyCrude Product Pure Ethyl
2-(4-acetylphenyl)acetate

Isolation

Click to download full resolution via product page

Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

